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Compound of Interest

Compound Name: Oric-101

Cat. No.: B609768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Oric-101, a potent and selective glucocorticoid receptor (GR) antagonist. Given that

a specific Safety Data Sheet (SDS) for Oric-101 is not publicly available, the following

guidance is based on best practices for handling potent, investigational pharmaceutical

compounds in a laboratory setting. Adherence to these procedures is essential to ensure

personnel safety and prevent contamination.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and critical barrier to exposure after all other control

measures have been implemented. All PPE should be disposable and removed before exiting

the designated handling area.
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PPE Component Specification Rationale

Gloves

Double-gloving with powder-

free, chemotherapy-rated

nitrile gloves.[1]

Provides a primary barrier

against skin contact. Double-

gloving allows for the safe

removal of the outer glove if

contamination is suspected.[1]

Powder-free gloves are

recommended to prevent

aerosolization of the

compound.[1]

Gown

Disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.[2]

Protects the body from

splashes and spills. The gown

should be worn over personal

clothing.

Eye Protection
Chemical splash goggles or a

full-face shield.[3]

Protects the eyes and face

from accidental splashes of

liquids or airborne particles.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powdered form of the

compound, especially when

there is a risk of aerosolization.

Minimizes the risk of

inhalation, which is a primary

route of exposure for potent

compounds.

Shoe Covers Disposable shoe covers.

Prevents the tracking of

contaminants out of the

designated handling area.

Operational Plan for Handling
A systematic approach is crucial for safely handling potent compounds like Oric-101. All

handling of the pure compound should occur within a designated and restricted area, such as a

certified chemical fume hood, glove box, or an isolator to ensure containment.

Preparation
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Designated Area: Cordon off and clearly label the designated handling area.

Decontamination: Ensure a validated decontamination solution is readily available in the

work area.

Waste Disposal: Prepare clearly labeled, sealed waste containers for solid, liquid, and sharp

waste.

PPE Donning: Put on all required PPE in the correct sequence in a clean, designated

anteroom before entering the handling area.

Handling
Weighing and Aliquoting: Whenever possible, use a closed system for weighing and

transferring the compound. Handle powders with care to minimize dust generation.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing. Keep containers covered as much as possible.

Spill Management: In the event of a spill, immediately alert others in the area. Use a pre-

prepared chemical spill kit and work from the outside of the spill inward. All materials used

for spill cleanup must be disposed of as hazardous waste.

Post-Handling
Decontamination: Thoroughly decontaminate all surfaces and equipment with a validated

cleaning agent.

PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and

water after removing PPE.

Disposal Plan
All waste generated from the handling of Oric-101 must be treated as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b609768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Solid Waste

Contaminated PPE, disposable labware, and

any other solid materials should be placed in a

clearly labeled, sealed hazardous waste

container.

Liquid Waste

Unused solutions containing Oric-101 should be

collected in a designated, sealed hazardous

waste container. Do not pour down the drain.

Sharps Waste

Needles, syringes, and other contaminated

sharps must be disposed of in a designated

sharps container.

All hazardous waste must be disposed of through the institution's official hazardous waste

management program.

Experimental Protocols and Visualizations
As Oric-101 is an investigational compound with discontinued development, specific

experimental protocols are not publicly available. The following workflow diagram illustrates the

general safety procedures for handling this potent compound.
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Safe Handling Workflow for Oric-101
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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